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For Researchers, Scientists, and Drug Development Professionals

Foreword

trans-2-Butenal diethyl acetal, also known as crotonaldehyde diethyl acetal, is a valuable
intermediate in organic synthesis. As an acetal of an a,3-unsaturated aldehyde, it provides a
masked carbonyl functionality that is stable under basic conditions, allowing for selective
transformations elsewhere in a molecule. Its strategic importance is notable in the synthesis of
complex natural products and pharmaceutical agents, where precise control of reactivity is
paramount. This guide offers a comprehensive overview of its chemical properties, synthesis,
and applications, with a focus on practical insights for laboratory and development settings.

Core Molecular Attributes

trans-2-Butenal diethyl acetal is characterized by the molecular formula CsH1602 and a
molecular weight of 144.21 g/mol . Its structure features a central carbon atom bonded to two
ethoxy groups and a trans-configured but-2-enyl group. This arrangement is key to its utility as
a protective group and a building block in synthesis.
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Table 1: Physicochemical and Identification Data

Property Value Reference(s)
Molecular Formula CsH1602

Linear Formula CHsCH=CHCH(OC:zH5)2

Molecular Weight 144.21 g/mol

CAS Number 63511-92-2

(2E)-1,1-diethoxybut-2-ene,

Synonyms trans-crotonaldehyde diethyl
acetal
Colorless to pale yellow clear
Appearance -
liquid
Boiling Point 146-150 °C (lit.)
Density 0.831 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.412 (lit.)
Flash Point 38.9°C

Synthesis and Mechanistic Considerations

The primary route to trans-2-butenal diethyl acetal is through the acid-catalyzed acetalization
of trans-2-butenal (crotonaldehyde) with ethanol. This reaction is a classic example of carbonyl
protection.

Reaction Mechanism: Acid-Catalyzed Acetalization

The formation of the acetal proceeds through a well-established, reversible mechanism. The
key is the activation of the carbonyl group by an acid catalyst, making it more susceptible to
nucleophilic attack by the weakly nucleophilic ethanol.

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b082193/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trans-2-butenal-diethyl-acetal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Step 3: Acetal Formation
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Step 1: Carbonyl Activation
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» To cite this document: BenchChem. [An In-depth Technical Guide to trans-2-Butenal Diethyl
Acetal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082193/docs#an-in-depth-technical-guide-to-trans-2-
butenal-diethyl-acetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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